![molecular formula C15H20N4O2S B5564439 N-[(5-cyclopentyl-1,2,4-oxadiazol-3-yl)methyl]-3-(4-methyl-1,3-thiazol-5-yl)propanamide](/img/structure/B5564439.png)
N-[(5-cyclopentyl-1,2,4-oxadiazol-3-yl)methyl]-3-(4-methyl-1,3-thiazol-5-yl)propanamide
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Description
N-[(5-cyclopentyl-1,2,4-oxadiazol-3-yl)methyl]-3-(4-methyl-1,3-thiazol-5-yl)propanamide is a useful research compound. Its molecular formula is C15H20N4O2S and its molecular weight is 320.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 320.13069707 g/mol and the complexity rating of the compound is 379. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Novel Bi-heterocyclic Propanamides
A study by Abbasi et al. (2020) detailed the synthesis of a novel series of bi-heterocyclic propanamides showing promising urease inhibitory activity. This research underscores the potential of these compounds in inhibiting enzymes critical for certain biological processes, with an emphasis on less cytotoxic agents (Abbasi et al., 2020).
Azole Derivatives and Antibacterial Activity
Research by Tumosienė et al. (2012) synthesized azole derivatives with antibacterial properties. This study is significant for understanding the antibacterial capabilities of similar compounds, highlighting their potential in combating bacterial infections (Tumosienė et al., 2012).
Acetyl- and Butyrylcholinesterase Inhibition
A study by Pflégr et al. (2022) focused on 5-aryl-1,3,4-oxadiazoles as potential inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes linked to neurodegenerative diseases. This research opens pathways for treating conditions like dementias and myasthenia gravis (Pflégr et al., 2022).
Antioxidant Derivatives of Thiadiazole and Oxadiazole
Al-Haidari et al. (2021) investigated new thiadiazole and oxadiazole derivatives for their antioxidant properties. The study's findings suggest these compounds' potential in mitigating oxidative stress-related damages (Al-Haidari et al., 2021).
Cytotoxicity and Antimicrobial Activities
Research by Zablotskaya et al. (2013) synthesized N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]alkanamides, examining their psychotropic, anti-inflammatory, cytotoxic, and antimicrobial activities. This multifaceted study provides insights into the therapeutic potentials of such compounds (Zablotskaya et al., 2013).
properties
IUPAC Name |
N-[(5-cyclopentyl-1,2,4-oxadiazol-3-yl)methyl]-3-(4-methyl-1,3-thiazol-5-yl)propanamide |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4O2S/c1-10-12(22-9-17-10)6-7-14(20)16-8-13-18-15(21-19-13)11-4-2-3-5-11/h9,11H,2-8H2,1H3,(H,16,20) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPPXJLIZFCORAV-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=N1)CCC(=O)NCC2=NOC(=N2)C3CCCC3 |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4O2S |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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